1-(4-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H14FN3O4/c18-12-4-6-14(7-5-12)20-10-11(8-16(20)22)17(23)19-13-2-1-3-15(9-13)21(24)25/h1-7,9,11H,8,10H2,(H,19,23)
• InChI Key: XQQRRONJFBQGJS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H14FN3O4
• Molecular Weight: 343.31 g/mol

Description

1-(4-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential applications as a drug candidate. The compound belongs to the class of pyrrolidinecarboxamide derivatives, which have been extensively studied for their therapeutic properties.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide is not fully understood. However, it has been proposed that the compound exerts its anticancer activity by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. The compound has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide exhibits a number of biochemical and physiological effects. The compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce inflammation. The compound has also been shown to have a low toxicity profile, making it a promising drug candidate.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(4-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide is its potent anticancer activity. The compound has been shown to be effective against various cancer cell lines, making it a promising drug candidate for cancer therapy. However, one of the limitations of the compound is its low solubility, which can pose challenges in its formulation and delivery.

Future Directions

There are several future directions for the research on 1-(4-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide. One area of research is the development of more efficient and cost-effective synthesis methods for the compound. Another area of research is the investigation of the compound's potential applications in the treatment of other diseases, such as inflammatory disorders and neurodegenerative diseases. Further studies are also needed to fully understand the mechanism of action of the compound and to optimize its therapeutic efficacy.

Scientific Research Applications

1-(4-fluorophenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide has been studied for its potential applications in the treatment of various diseases. One of the major areas of research is cancer therapy. Studies have shown that the compound exhibits potent anticancer activity against various cancer cell lines. The compound has also been studied for its potential use as an anti-inflammatory agent.